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Compound of Interest

Compound Name: 2-Ethyl-3-methoxypyrazine-d5

Cat. No.: B12368157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for 2-Ethyl-3-methoxypyrazine-d5. No specific Safety Data Sheet (SDS) for the

deuterated (d5) form of this compound is publicly available. The information herein is primarily

derived from the SDS of its non-deuterated analog, 2-Ethyl-3-methoxypyrazine. The

toxicological and chemical properties are expected to be nearly identical; however, this guide

should be used as a reference in conjunction with institutional safety protocols.

Introduction
2-Ethyl-3-methoxypyrazine-d5 is the deuterated form of 2-Ethyl-3-methoxypyrazine, a

naturally occurring flavor and aroma compound found in various foods. In a research and drug

development context, deuterated compounds like 2-Ethyl-3-methoxypyrazine-d5 are

invaluable as internal standards for analytical quantification, particularly in mass spectrometry-

based assays. The incorporation of stable isotopes provides a distinct mass signature without

significantly altering the chemical properties, enabling precise measurement in complex

biological matrices.

This guide outlines the essential safety precautions, handling procedures, and emergency

responses necessary for the safe use of 2-Ethyl-3-methoxypyrazine-d5 in a laboratory

setting.
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Hazard Identification and Classification
Based on the data for its non-deuterated analog, 2-Ethyl-3-methoxypyrazine is classified as a

hazardous substance. The primary hazards are summarized below.

GHS Hazard Statements:

H227: Combustible liquid.[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1][2]

Signal Word: Danger[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.

Quantitative Data Summary
The following tables summarize the key quantitative data available for 2-Ethyl-3-

methoxypyrazine, the non-deuterated analog of 2-Ethyl-3-methoxypyrazine-d5.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C7H10N2O [2]

CAS Number 25680-58-4 [1][2]

Appearance Clear liquid [1]

Specific Gravity 1.049 g/cm³ @ 25°C [3]

Boiling Point 90°C @ 40 mmHg [3]

Flash Point 68.89°C (156.00°F) [3]

logP (o/w) 1.800 [3]

Table 2: Hazard and Precautionary Information
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Category Code Statement Reference

Hazard H227 Combustible liquid. [1]

H302 Harmful if swallowed. [1]

H315 Causes skin irritation. [1][2]

H318
Causes serious eye

damage.
[1]

H335
May cause respiratory

irritation.
[1][2]

Prevention P210

Keep away from heat,

sparks, open flames

and hot surfaces. No

smoking.

[1]

P261
Avoid breathing

vapor/spray.
[1]

P264

Wash contaminated

skin thoroughly after

handling.

[1]

P270

Do not eat, drink or

smoke when using

this product.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1][2]

Response P301+P312

If swallowed: Call a

poison center/doctor if

you feel unwell.

[1]

P302+P352
If on skin: Wash with

plenty of water.
[1]
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P304+P340

If inhaled: Remove

person to fresh air and

keep comfortable for

breathing.

[1][2]

P305+P351+P338

If in eyes: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

P310
Immediately call a

poison center/doctor.
[1]

Storage P403+P235

Store in a well-

ventilated place. Keep

cool.

[1]

P405 Store locked up. [1]

Disposal P501

Dispose of

contents/container in

accordance with

national regulations.

[1]

Experimental Protocol: General Laboratory Safe
Handling
The following is a general protocol for the safe handling of pyrazine derivatives like 2-Ethyl-3-
methoxypyrazine-d5 in a laboratory setting. This should be adapted to specific experimental

needs and institutional guidelines.

4.1 Engineering Controls

Always handle 2-Ethyl-3-methoxypyrazine-d5 in a well-ventilated area.

Use a certified chemical fume hood for all procedures that may generate vapors or aerosols.
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Ensure that an emergency eyewash station and safety shower are readily accessible.

4.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that comply with European standard EN 166

or equivalent.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

any signs of degradation or puncture before use.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or tasks with a higher risk of splashing, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a properly fitted respirator with an appropriate organic vapor cartridge.

4.3 Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not inhale vapors or mists.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

Store in a locked cabinet or other secure area.[1]
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4.4 First Aid Measures

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[1][2]

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[1]

Visualized Workflows and Relationships
The following diagrams illustrate key logical workflows for handling hazardous chemicals in a

research environment.
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Start: New Experiment
with Hazardous Chemical

1. Conduct Risk Assessment
- Review SDS

- Identify Hazards

2. Select Appropriate PPE
- Goggles, Gloves, Lab Coat

3. Prepare Engineering Controls
- Fume Hood, Eyewash Station

4. Handle Chemical
- Weighing, Mixing, etc.

Spill Occurred?

5a. Execute Spill Response Protocol

Yes

6. Dispose of Waste
- Follow Institutional Guidelines

No

7. Decontaminate Work Area
and PPE

End: Experiment Complete

Click to download full resolution via product page

Caption: General workflow for handling a hazardous chemical in a laboratory setting.
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Exposure Event Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

1. Remove from Source of Exposure
- Move to fresh air

- Remove contaminated clothing

2. Administer First Aid
- Rinse eyes/skin

- Do not induce vomiting

3. Seek Immediate Medical Attention
- Bring SDS to medical personnel

4. Report Incident
- Inform Lab Supervisor/EHS

End of Initial Response

Click to download full resolution via product page

Caption: Logical flow for an emergency response to a chemical exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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